Cas no 71520-02-0 (1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene)

• Product name: 1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene
• CAS No: 71520-02-0
• MF: C₁₆H₂₄O₂
• MW: 248.36056
• CID: 1748696
• PubChem ID: 44148256

1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene
• peroxide,<wbr>
• tert-Butyl 2-[2-(prop-1-en-2-yl)phenyl]propan-2-yl peroxide
• LogP
• 1-(2-tert-butylperoxypropan-2-yl)-2-prop-1-en-2-ylbenzene
• 71520-02-0
• JTUGPJUAYDYBPZ-UHFFFAOYSA-N
• Peroxide, 1,1-dimethylethyl 1-methyl-1-((1-methylethenyl)phenyl)ethyl
• SCHEMBL16702945
• Isopropenylcumyl tert-butyl peroxide
• DTXSID8072372
• Peroxide, 1,1-dimethylethyl 1-methyl-1-[(1-methylethenyl)phenyl]ethyl

• Inchi： InChI=1S/C16H24O2/c1-12(2)13-10-8-9-11-14(13)16(6,7)18-17-15(3,4)5/h8-11H,1H2,2-7H3
• InChI Key： JTUGPJUAYDYBPZ-UHFFFAOYSA-N
• SMILES： CC(=C)C1=CC=CC=C1C(C)(C)OOC(C)(C)C

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 4.6

Experimental Properties

• Density: 0.939
• Boiling Point: 299.5°C at 760 mmHg
• Flash Point: 76.2°C
• Refractive Index: 1.488
• PSA: 18.46